Cas no 1445995-73-2 (3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone)

• Product Name: 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone
• CAS No: 1445995-73-2
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• CID: 2624851
• PubChem ID: 75412042
• Update Time: 2025-06-15

3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone
• 1-BROMO-2-FLUORO-3-METHANESULFONYL-5-NITROBENZENE
• CS-0446769
• 1-Bromo-2-fluoro-3-(methylsulfonyl)-5-nitrobenzene
• 1-bromo-2-fluoro-3-methylsulfonyl-5-nitrobenzene
• 3-Bromo-2-fluoro-5-nitrophenyl methyl sulfone
• AKOS027385114
• 1-Bromo-2-fluoro-3-(methylsulphonyl)-5-nitrobenzene, 3-Bromo-4-fluoro-5-(methylsulphonyl)nitrobenzene
• PS-10482
• MFCD25541887
• 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone 95%
• 1445995-73-2

• Inchi： 1S/C7H5BrFNO4S/c1-15(13,14)6-3-4(10(11)12)2-5(8)7(6)9/h2-3H,1H3
• InChI Key： MHVOFNPXNVSLCB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1F)S(C)(=O)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 296.91067Da
• Monoisotopic Mass: 296.91067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.8±0.1 g/cm3
• Boiling Point: 431.5±45.0 °C at 760 mmHg

3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone

Comprehensive Overview of 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone (CAS No. 1445995-73-2)

The compound 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone (CAS No. 1445995-73-2) is a highly specialized sulfone derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromine, fluorine, and nitro functional groups, makes it a valuable intermediate in the synthesis of complex organic molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery, catalysis, and material science.

In recent years, the demand for halogenated aromatic compounds like 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone has surged, driven by advancements in medicinal chemistry and crop protection. The compound's electron-withdrawing properties and steric effects are particularly useful in designing enzyme inhibitors and pesticides. Its CAS No. 1445995-73-2 is often queried in databases such as Reaxys and SciFinder, highlighting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone serves as a versatile building block. Its nitro group can be reduced to an amine, enabling further functionalization, while the bromine atom facilitates cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig. These transformations are critical for developing biologically active molecules, a topic frequently explored in organic synthesis forums and publications.

Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its handling requires adherence to Good Laboratory Practices (GLP) to ensure safety. Researchers often inquire about its solubility, stability, and storage conditions, which are essential for experimental reproducibility. The compound's spectroscopic data (e.g., NMR, IR) is another common search query, aiding in quality control and characterization.

In the context of green chemistry, efforts to optimize the synthesis of 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone using catalytic methods or renewable solvents are gaining traction. This aligns with broader industry trends toward sustainable manufacturing, a hot topic in academic and industrial circles. Additionally, its potential role in photovoltaic materials and OLEDs has sparked interest, though research in this area remains exploratory.

To summarize, 3-Bromo-2-fluoro-5-nitrophenyl methyl sulphone (CAS No. 1445995-73-2) is a multifaceted compound with broad utility in chemical research. Its structural motifs and reactivity continue to inspire innovations across multiple disciplines, making it a subject of enduring relevance. For those seeking detailed protocols or commercial sources, reputable suppliers often list it under its IUPAC name or CAS registry number, ensuring precise identification.